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Compound of Interest

Compound Name: (-)-Etodolac

Cat. No.: B134716 Get Quote

For researchers, scientists, and drug development professionals, the proper disposal of

chemical compounds is a critical component of laboratory safety and environmental

responsibility. This guide provides essential, step-by-step procedures for the safe disposal of

(-)-Etodolac, ensuring compliance with safety regulations and minimizing environmental

impact.

(-)-Etodolac is a non-steroidal anti-inflammatory drug (NSAID) that requires careful handling

and disposal due to its potential hazards.[1] It is classified as toxic if swallowed and causes

serious eye irritation.[2][3][4] Adherence to proper disposal protocols is therefore not just a

matter of regulatory compliance, but a fundamental aspect of safe laboratory practice.

Hazard Profile and Safety Precautions
Before initiating any disposal procedures, it is crucial to be aware of the hazards associated

with (-)-Etodolac and to take appropriate safety precautions. The following table summarizes

the key hazard information.
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Hazard Classification GHS Hazard Statement(s)
Precautionary
Statement(s)

Acute Oral Toxicity H301: Toxic if swallowed

P301+P310: IF SWALLOWED:

Immediately call a POISON

CENTER or doctor/physician.

[3][4]

Serious Eye Irritation
H319: Causes serious eye

irritation

P305+P351+P338: IF IN

EYES: Rinse cautiously with

water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.[2][3][4]

Personal Protective Equipment (PPE): When handling (-)-Etodolac for disposal, it is imperative

to wear appropriate personal protective equipment, including:

Protective gloves

Protective clothing

Eye and face protection[2][4]

Step-by-Step Disposal Procedures
The disposal of (-)-Etodolac must be conducted in accordance with local, state, and federal

regulations.[5] The following steps provide a general framework for its proper disposal.

Waste Identification and Segregation:

Identify all waste streams containing (-)-Etodolac, including pure compound,

contaminated labware (e.g., vials, spatulas), and solutions.

Segregate (-)-Etodolac waste from other chemical waste streams to ensure proper

handling and disposal.

Containerization:
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Place (-)-Etodolac waste in a suitable, clearly labeled, and closed container.[2]

The label should include the chemical name, "(-)-Etodolac," and appropriate hazard

symbols.

Disposal Method:

The primary and recommended method for the disposal of (-)-Etodolac is through a

licensed hazardous waste disposal company.[6]

Incineration in a permitted hazardous waste incinerator is a common and effective

disposal method for pharmaceutical waste.[6][7]

Do not dispose of (-)-Etodolac down the drain or in the regular trash. Improper disposal

can lead to environmental contamination.

Accidental Spills:

In the event of a spill, avoid dust formation.[2]

Wear appropriate PPE, including respiratory protection if necessary.

Collect the spilled material using spark-proof tools and place it in a designated waste

container for disposal.[2]

Disposal Decision Workflow
The following diagram illustrates the decision-making process for the proper disposal of (-)-
Etodolac waste.
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(-)-Etodolac Waste Disposal Workflow

Start: Identify
(-)-Etodolac Waste

Assess Waste Type
(Pure compound, contaminated material, solution)

Segregate from
other waste streams

Place in a labeled,
sealed hazardous
waste container

Store temporarily in a
designated hazardous

waste accumulation area

Arrange for pickup by a
licensed hazardous

waste disposal company

Recommended Disposal:
Incineration

End: Disposal Complete

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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